Cas no 173392-87-5 (4-(N-Nonyloxy)phenylboronic Acid)

4-(N-Nonyloxy)phenylboronic Acid Properties

Names and Identifiers

• (4-(Nonyloxy)phenyl)boronic acid
• 4-(N-NONYLOXY)BENZENEBORONIC ACID
• 4-(n-Nonyloxy)phenylboronic acid
• Boronic acid, [4-(nonyloxy)phenyl]-(9CI)
• (4-nonoxyphenyl)boronic acid
• AKOS BRN-0178
• 4-(N-Nonyloxy)phenylboronic acid
• SCHEMBL7472946
• (4-(Nonyloxy)phenyl)boronicacid
• XAJSPPCQRRBXGB-UHFFFAOYSA-N
• DTXSID00400723
• [4-(Nonyloxy)phenyl]boronic acid
• F77561
• AKOS004116288
• BS-21719
• 173392-87-5
• MFCD04039033
• Boronic acid,[4-(nonyloxy)phenyl]-(9ci)
• Boronic acid, B-[4-(nonyloxy)phenyl]-
• CS-0174660
• FT-0747605
• 4-Nonyloxyphenylboronic acid
• YGA39287
• A881774
• 4-(n-Nonyloxy)benzeneboronic acid
• 4-(nonyloxy)phenylboronic acid
• (4-nonoxyphenyl)boronic Acid
• DB-064911
• 4-(N-NONYLOXY)PHENYLBORONIC ACID
• +Expand

• MDL： MFCD04039033
• InChIKey： XAJSPPCQRRBXGB-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H25BO3/c1-2-3-4-5-6-7-8-13-19-15-11-9-14(10-12-15)16(17)18/h9-12,17-18H,2-8,13H2,1H3
• SMILES： CCCCCCCCCOC1=CC=C(C=C1)B(O)O

Computed Properties

• Exact Mass: 264.19000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 264.19
• Heavy Atom Count: 19
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• LogP: 2.49580
• PSA: 49.69000
• Refractive Index: 1.5
• Boiling Point: 408.4°C at 760 mmHg
• Flash Point: 200.8°C
• Density: 1.01

4-(N-Nonyloxy)phenylboronic Acid Security Information

• Dangerous goods sign： Xi
• Hazard Statement： Irritant

4-(N-Nonyloxy)phenylboronic Acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%